Cas no 917391-98-1 (5-Fluoro-2-hydroxynicotinaldehyde)

• Product Name: 5-Fluoro-2-hydroxynicotinaldehyde
• CAS No: 917391-98-1
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• MDL: MFCD19227102
• CID: 4318280
• PubChem ID: 55300276
• Update Time: 2025-06-11

5-Fluoro-2-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 5-fluoro-1,2-dihydro-2-oxo-
• 5-Fluoro-2-hydroxynicotinaldehyde
• 5-fluoro-2-oxo-1,2-dihydropyridine-3-carbaldehyde
• UGUMDBIPWUSHGT-UHFFFAOYSA-N
• 5-fluoro-2-oxo-pyridine-3-carbaldehyde
• 5-Fluoro-1,2-dihydro-2-oxo-3-pyridinecarboxaldehyde (ACI)
• BS-18242
• MFCD19227102
• 5-Fluoro-1,2-dihydro-2-oxo-3-pyridinecarboxaldehyde
• DB-139723
• AT21536
• AKOS006380056
• CS-0116000
• SY318950
• 5-fluoro-2-oxo-1H-pyridine-3-carbaldehyde
• SCHEMBL4617430
• 917391-98-1
• SCHEMBL22105601

• MDL： MFCD19227102
• Inchi： 1S/C6H4FNO2/c7-5-1-4(3-9)6(10)8-2-5/h1-3H,(H,8,10)
• InChI Key： UGUMDBIPWUSHGT-UHFFFAOYSA-N
• SMILES： O=CC1C(=O)NC=C(F)C=1

Computed Properties

• Exact Mass: 141.02260653g/mol
• Monoisotopic Mass: 141.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Fluoro-2-hydroxynicotinaldehyde

Recent Advances in the Application of 5-Fluoro-2-hydroxynicotinaldehyde (CAS: 917391-98-1) in Chemical Biology and Pharmaceutical Research

5-Fluoro-2-hydroxynicotinaldehyde (CAS: 917391-98-1) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the fields of medicinal chemistry and chemical biology. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 5-Fluoro-2-hydroxynicotinaldehyde as a key precursor in the synthesis of selective FGFR4 inhibitors. The aldehyde group's reactivity enabled efficient Schiff base formation with various amines, yielding compounds with nanomolar potency against hepatocellular carcinoma cell lines. Importantly, the fluorine atom at the 5-position was found to enhance metabolic stability by reducing oxidative deamination in liver microsomes.

In antimicrobial research, a team from the University of Manchester reported in ACS Infectious Diseases (2024) that derivatives of 5-Fluoro-2-hydroxynicotinaldehyde exhibited remarkable activity against drug-resistant Staphylococcus aureus strains. The hydroxynicotinaldehyde scaffold, when coupled with β-lactam moieties, produced novel antibiotics that circumvented common resistance mechanisms. Molecular docking studies revealed that the fluorine atom plays a critical role in binding to the allosteric site of penicillin-binding protein 2a.

The compound's unique photophysical properties have also been exploited in chemical biology applications. A Nature Chemical Biology paper (2023) described its use in developing ratiometric fluorescent sensors for zinc ion detection in live cells. The 2-hydroxynicotinaldehyde moiety served as an efficient zinc chelator, while the fluorine substitution minimized interference from cellular autofluorescence, enabling high-resolution imaging of zinc dynamics during apoptosis.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the production scale of 5-Fluoro-2-hydroxynicotinaldehyde. A 2024 Organic Process Research & Development publication detailed a safer, more efficient oxidation protocol using immobilized TEMPO catalysts, achieving >90% yield with excellent purity. This development addresses previous challenges in handling the sensitive aldehyde group during large-scale synthesis.

Looking forward, the versatility of 5-Fluoro-2-hydroxynicotinaldehyde continues to inspire innovative applications. Ongoing clinical trials are evaluating its derivatives as potential treatments for fibrotic disorders, leveraging the compound's ability to modulate TGF-β signaling pathways. Furthermore, its emerging role in PROTAC (proteolysis targeting chimera) design suggests broad potential in targeted protein degradation strategies for previously "undruggable" targets.